Cas no 73890-73-0 (Benzenemethanol, 4-chloro-a-ethyl-, (S)-)
73890-73-0 structure
Product Name:Benzenemethanol, 4-chloro-a-ethyl-, (S)-
CAS No:73890-73-0
MF:C9H11ClO
MW:170.636041879654
MDL:MFCD01318454
CID:541851
PubChem ID:11073860
Update Time:2025-04-19
Benzenemethanol, 4-chloro-a-ethyl-, (S)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol, 4-chloro-a-ethyl-, (S)-
- (S)-p-Cl-PhCH(OH)Et
- (alphaS)-4-Chloro-alpha-ethylbenzenemethanol
- MFCD01318454
- SCHEMBL3930111
- AKOS017357212
- (S)-1-(4-chlorophenyl)propan-1-ol
- (S)-1-(4-Chlorophenyl)-1-propanol, ee 99%
- 73890-73-0
- (1S)-1-(4-Chlorophenyl)propan-1-ol
- CHEMBL2251580
-
- MDL： MFCD01318454
- Inchi： 1S/C9H11ClO/c1-2-9(11)7-3-5-8(10)6-4-7/h3-6,9,11H,2H2,1H3/t9-/m0/s1
- InChI Key： TXAWBKBMGZKBNN-VIFPVBQESA-N
- SMILES： ClC1C=CC(=CC=1)[C@H](CC)O
Computed Properties
- Exact Mass: 170.0498427g/mol
- Monoisotopic Mass: 170.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 108
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Density: 1.145±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 257.5±15.0 ºC (760 Torr),
- Flash Point: 109.5±20.4 ºC,
- Solubility: Slightly soluble (1.1 g/l) (25 º C),
Benzenemethanol, 4-chloro-a-ethyl-, (S)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB425852-1 g |
(S)-1-(4-Chlorophenyl)-1-propanol, ee 99%; . |
73890-73-0 | 1g |
€259.00 | 2023-05-18 | ||
| abcr | AB425852-1g |
(S)-1-(4-Chlorophenyl)-1-propanol, ee 99%; . |
73890-73-0 | 1g |
€259.00 | 2024-08-03 |
Benzenemethanol, 4-chloro-a-ethyl-, (S)- Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:73890-73-0)Benzenemethanol, 4-chloro-a-ethyl-, (S)-
Order Number:A1172808
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:24
Price ($):153.0
Email:sales@amadischem.com
Benzenemethanol, 4-chloro-a-ethyl-, (S)- Related Literature
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:73890-73-0)Benzenemethanol, 4-chloro-a-ethyl-, (S)-
Purity:99%
Quantity:1g
Price ($):153.0